Cas no 37832-65-8 (1,2-Benzenedicarboxylicacid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester
• CAS No: 37832-65-8
• MF: C₂₆H₃₈O₄
• MW: 414.577528476715
• CID: 309478
• PubChem ID: 98024
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester
• Bis(3,3,5-trimethylcyclohexyl) phthalate
• 1,2-Benzenedicarboxylic acid, bis(3,3,5-trimethylcyclohexyl) ester
• Ai3-08160
• Einecs 253-682-9
• Nsc 68877
• Phthalic acid bis(3,3,5-trimethylcyclohexyl) ester
• o-Phthalsaure-di-(3,3,5-trimethylcyclohexyl)-ester
• NSC68877
• NS00057667
• NSC-68877
• SCHEMBL3846512
• Bis(3,5-trimethylcyclohexyl) phthalate
• 1,2-Bis(3,3,5-trimethylcyclohexyl) 1,2-benzenedicarboxylate
• FT-0644104
• DTXSID00885692
• BIS-(3,3,5-TRIMETHYLCYCLOHEXYL) PHTHALATE
• 1,2-Benzenedicarboxylic acid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester
• 1, bis(3,3,5-trimethylcyclohexyl) ester
• AKOS024323279
• 245652-81-7
• 37832-65-8
• Bis-(3,3,5-trimethylcyclohexyl)phthalate
• 245652-82-8

• Inchi： 1S/C26H38O4/c1-17-11-19(15-25(3,4)13-17)29-23(27)21-9-7-8-10-22(21)24(28)30-20-12-18(2)14-26(5,6)16-20/h7-10,17-20H,11-16H2,1-6H3
• InChI Key： ATHBXDPWCKSOLE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)OC1CC(C)CC(C)(C)C1)=O)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 414.27714
• Monoisotopic Mass: 414.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 7.8

Experimental Properties

• Density: 1.06
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.525
• PSA: 52.6